Cas no 477298-42-3 ((2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 477298-42-3
• MF: C₂₂H₁₃FN₄O₂S
• MW: 416.427626371384
• CID: 6471869
• Update Time: 2025-06-03

(2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((4-fluoro-2-nitrophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(4-fluoro-2-nitrophenyl)amino]methylene]-4-(1-naphthalenyl)-

• Inchi： 1S/C22H13FN4O2S/c23-16-8-9-19(21(10-16)27(28)29)25-12-15(11-24)22-26-20(13-30-22)18-7-3-5-14-4-1-2-6-17(14)18/h1-10,12-13,25H/b15-12+
• InChI Key： PPCFPIFAKMJQDU-NTCAYCPXSA-N
• SMILES： C(#N)/C(/C1=NC(C2=C3C(C=CC=C3)=CC=C2)=CS1)=C\NC1=CC=C(F)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 601.3±65.0 °C(Predicted)
• pka: -1.32±0.10(Predicted)

Additional information on (2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile

Comprehensive Analysis of (2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 477298-42-3)

The compound (2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 477298-42-3) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a naphthalene core linked to a thiazole ring and a nitrophenyl group, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a fluoro substituent further enhances its electronic properties, which is a key focus in modern drug design.

Recent trends in chemical research highlight the growing demand for fluorinated compounds due to their enhanced metabolic stability and bioavailability. This aligns with the increasing interest in CAS No. 477298-42-3, as its 4-fluoro-2-nitrophenyl moiety is a critical feature for optimizing drug-like properties. Researchers are particularly intrigued by its potential applications in kinase inhibition and cancer therapeutics, areas that dominate current scientific literature and AI-driven search queries.

The synthesis of (2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile involves multi-step organic reactions, including condensation and cyclization processes. Its prop-2-enenitrile group introduces a reactive handle for further derivatization, a feature highly valued in medicinal chemistry for creating targeted libraries. This adaptability is why the compound frequently appears in discussions about high-throughput screening and fragment-based drug discovery.

From a materials science perspective, the naphthalen-1-yl and thiazol-2-yl components contribute to π-conjugation, making the compound a candidate for organic electronics. Searches for small-molecule semiconductors and OLED materials often intersect with studies on similar structures, underscoring its relevance in cutting-edge technology development. The nitrophenyl group also offers opportunities for photophysical tuning, a hot topic in optoelectronics research.

Quality control of CAS No. 477298-42-3 requires advanced analytical techniques such as HPLC and NMR spectroscopy, reflecting the compound's complexity. Purity thresholds are critical, as even minor impurities can significantly impact biological assays or material performance. This aligns with industry-wide emphasis on QC/QA protocols, a frequently searched term among chemical professionals.

Environmental and safety profiles of fluorinated nitrophenyl compounds are another area of user interest. While not classified as hazardous, proper handling procedures for nitroaromatics remain essential laboratory knowledge. Sustainable synthesis methods for such structures are gaining traction, coinciding with global green chemistry initiatives that dominate academic discourse.

Patent landscapes reveal growing intellectual property activity around thiazole-containing molecules like 477298-42-3, particularly in drug discovery applications. This correlates with search engine data showing increased queries for scaffold hopping strategies and privileged structures in medicinal chemistry. The compound's balanced lipophilicity (LogP) and molecular weight make it compliant with Lipinski's rules, explaining its popularity in hit-to-lead optimization studies.

In computational chemistry, the (2E)-prop-2-enenitrile configuration presents interesting challenges for molecular docking simulations. The fluoro-nitro substitution pattern affects electron density distribution, a key consideration in QSAR modeling. These aspects resonate with the computational drug design community, where structure-activity relationships remain a perennial focus area.

Market analysis indicates steady demand for CAS 477298-42-3 among contract research organizations and academic laboratories. Pricing trends reflect its status as a research-grade chemical, with availability primarily through specialty suppliers. This matches search patterns showing professionals seeking custom synthesis services for such niche compounds.

Future research directions for (2E)-3-(4-fluoro-2-nitrophenyl)amino-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile may explore its polypharmacology potential or applications in theranostics - two emerging fields generating substantial online engagement. The compound's structural features position it well for investigations into targeted drug delivery systems, another high-traffic research topic.